Cas no 2248314-75-0 (1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine)

• Product Name: 1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine
• CAS No: 2248314-75-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6318512
• PubChem ID: 137938435
• Update Time: 2025-10-16

1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6506316
• 1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine
• 1-(6,6-dimethyl-1,4-dioxan-2-yl)ethan-1-amine
• 2248314-75-0

• Inchi： 1S/C8H17NO2/c1-6(9)7-4-10-5-8(2,3)11-7/h6-7H,4-5,9H2,1-3H3
• InChI Key： ZJSOJRNVZIWSIK-UHFFFAOYSA-N
• SMILES： O1C(COCC1(C)C)C(C)N

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine

Exploring the Properties and Applications of 1-(6,6-Dimethyl-1,4-Dioxan-2-Yl)Ethanamine (CAS No. 2248314-75-0)

The compound 1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine, identified by the CAS number 2248314-75-0, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of ethanamines, which are primary amines with a two-carbon chain. The presence of the 1,4-dioxane ring with two methyl substituents at the 6-position introduces unique structural and functional properties that make it valuable in chemical synthesis and industrial processes.

Recent studies have highlighted the importance of 1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine in the development of advanced materials and pharmaceuticals. Its ability to form stable complexes with metal ions has been exploited in catalytic applications, enhancing reaction efficiency in industrial settings. Additionally, its role as an intermediate in the synthesis of bioactive compounds has been documented in several research papers published in reputable journals.

The synthesis of CAS No. 2248314-75-0 involves a multi-step process that typically begins with the preparation of the dioxane ring followed by alkylation to introduce the ethanamine group. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets high-quality standards required for its intended applications.

In terms of physical properties, 1-(6,6-Dimethyl-1,4-dioxan-2-yl)ethanamine exhibits a melting point of approximately -5°C and a boiling point around 95°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, which facilitates its use in various chemical reactions without requiring extreme conditions.

The compound's chemical stability is another key attribute that makes it suitable for long-term storage and transportation. Studies have shown that it remains stable under normal environmental conditions and does not degrade easily when exposed to light or air. This stability is particularly important for its use in industrial processes where consistent performance is critical.

One of the most promising areas of application for CAS No. 2248314-75 is in the pharmaceutical industry. Researchers have explored its potential as a building block for developing new drugs targeting various therapeutic areas such as oncology and neurodegenerative diseases. Its ability to form bioisosteres and participate in peptide synthesis has made it a valuable tool for medicinal chemists.

In addition to its pharmaceutical applications, 1-(6,6-Dimethyl-1,4-dioxan-yl)ethanamine has found utility in polymer chemistry. It serves as a monomer for synthesizing polyamides and polyurethanes with enhanced mechanical properties. Recent advancements in polymer science have demonstrated how this compound can be used to create materials with improved durability and flexibility for use in automotive and aerospace industries.

The environmental impact of using this compound has also been a focus of recent research. Studies indicate that it biodegrades efficiently under aerobic conditions without releasing harmful byproducts into the environment. This makes it an eco-friendly choice compared to some other synthetic compounds used in similar applications.

In conclusion, CAS No. 2248314-75-0, or more commonly known as 1-(6,6-Dimethyl-dioxane)ethanamine, stands out as a critical compound with diverse applications across multiple industries. Its unique chemical properties and versatility continue to drive innovation across scientific disciplines.